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Compound of Interest

Compound Name: 2-Methylbutyl isovalerate

Cat. No.: B1581877 Get Quote

Introduction

2-Methylbutyl isovalerate (also known as 2-methylbutyl 3-methylbutanoate) is a volatile ester

recognized for its characteristic fruity, apple-like aroma.[1] It is a naturally occurring compound

found in various fruits and beverages, including apples, peppermint, sherry, and whiskey.[2][3]

Due to its distinct organoleptic properties, it is widely used as a flavor and fragrance agent in

the food, beverage, and cosmetic industries.[4][5] In analytical chemistry, the high purity grades

of 2-Methylbutyl isovalerate (e.g., ≥98%, FCC, FG) make it an excellent candidate for use as

an analytical standard, particularly for the quantification of volatile flavor and fragrance

compounds in complex matrices.

This document provides detailed application notes and protocols for the use of 2-Methylbutyl
isovalerate as a standard in analytical chemistry, with a focus on gas chromatography-mass

spectrometry (GC-MS) techniques. These guidelines are intended for researchers, scientists,

and quality control professionals in the food and beverage, flavor and fragrance, and

pharmaceutical industries.

Physicochemical Properties
A summary of the key physicochemical properties of 2-Methylbutyl isovalerate is presented in

the table below.
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Property Value

Synonyms
2-Methylbutyl 3-methylbutanoate, Isovaleric

acid, 2-methylbutyl ester

CAS Number 2445-77-4

Molecular Formula C10H20O2

Molecular Weight 172.26 g/mol

Appearance Colorless liquid[2]

Odor Fruity, herbaceous, earthy, apple-like[1]

Boiling Point 191-195 °C

Density 0.858 g/mL at 25 °C

Solubility Insoluble in water; soluble in alcohol and oils[2]

Purity (for standard) ≥98%

Application: Quantification of Volatile Esters in Fruit
Juice using an Internal Standard
2-Methylbutyl isovalerate can be effectively used as an internal standard for the quantification

of other volatile esters in food and beverage matrices. The use of an internal standard is a

robust method to correct for variations in sample preparation and instrument response, thereby

improving the accuracy and precision of the analysis.[6]

Logical Workflow for Internal Standard Quantification
The following diagram illustrates the general workflow for using an internal standard in a

quantitative analytical method.
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Sample and Standard Preparation

Analyte Extraction

Instrumental Analysis

Data Processing

Prepare Sample Matrix
(e.g., Fruit Juice)

Add Known Amount of
2-Methylbutyl Isovalerate (IS)
to all samples and standards

Prepare Calibration Standards

Perform Extraction
(e.g., HS-SPME or LLE)

GC-MS Analysis

Integrate Peak Areas
(Analyte and IS)

Calculate Peak Area Ratio
(Analyte/IS)

Generate Calibration Curve
(Ratio vs. Concentration)

Quantify Analyte in Sample

 

Start

Pipette 5 mL of sample
into 20 mL headspace vial

Add 1.5 g NaCl

Spike with Internal Standard
(2-Methylbutyl Isovalerate)

Immediately seal vial

Incubate and extract with SPME fiber
(e.g., 60°C for 15 min)

Desorb fiber in GC inlet

Ready for GC-MS Analysis

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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